Perovskite manganese oxides with tunable metal–oxygen covalency for efficient bisphenol A degradation†
Journal of Materials Chemistry A Pub Date: 2023-11-16 DOI: 10.1039/D3TA06135C
Abstract
Direct oxidation of organic pollutants by manganese oxides is appealing for the removal of persistent organic pollutants (POPs) since it requires no chemical dosing. Rapid electron transfer and moderate adsorption are vital in manganese-induced oxidation. In this study, we used perovskite lanthanum manganate (LaMnO3) as a model to explore the relationship between bisphenol A (BPA) removal efficiency and metal–oxygen covalency, which is closely related to electron transfer and adsorption capacity, by introducing other metals or defects at the A-site. X-ray absorption spectra (XAS) and density functional theory (DFT) calculation showed that the charge migration rate and BPA adsorption capacity on manganese oxides increase with the increase of metal–oxygen covalency. The manganese oxides with medium metal–oxygen covalency have the strongest oxidation capability toward BPA. Our work provides new regulatory strategies for enhancing the oxidation ability of manganese oxides to directly decompose organic pollutants via interfacial electron transfer.

Recommended Literature
- [1] Development and validation of an UPLC-MS/MS method for quantitative analysis of OTX015 in human plasma samples
- [2] Jahn–Teller type small polaron assisted Na diffusion in NaMnO2 as a cathode material for Na-ion batteries†
- [3] Hollow nanoshell of layered double hydroxide†
- [4] Analysis of the productivity of DNA encoded libraries†‡
- [5] Rhenium(v)–oxo corrolazines: isolating redox-active ligand reactivity†
- [6] Organic
- [7] Synthesis of hierarchical Sn/SnO nanosheets assembled by carbon-coated hollow nanospheres as anode materials for lithium/sodium ion batteries
- [8] Zwitterionic reagents for labeling, cross-linking and improving the performance of chemiluminescent immunoassays†
- [9] Manipulating 2D metal–organic networks vialigand control
- [10] Characterization of Escherichia coli suspensions using UV/Vis/NIR absorption spectroscopy

Journal Name:Journal of Materials Chemistry A
Research Products
-
CAS no.: 167750-79-0
-
CAS no.: 116861-31-5
-
CAS no.: 195434-42-5